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AKI-001 delivery systems for renal targeting

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: AKI-001

CAS No.: 925218-37-7

Cat. No.: S548302

Drug Profile: AKI-001

The table below summarizes the key characteristics of AKI-001, the candidate drug for our renal-targeting

delivery system.

Property Description

Generic Name AKI-001 [1]

Modality Small Molecule [1]

Molecular Weight 348.44 g/mol [2]

Chemical Formula C({21})H({24H)N(_{4DO [2]

Mechanism of Action Potent Aurora kinase inhibitor (targets both Aurora A and Aurora B) [2]

Cellular Potency (IC(_{50})) <100 nM [2]

Approval Status Experimental [1]

Renal-Targeting Strategies for Nanocarriers
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A primary challenge is ensuring the drug accumulates effectively in the kidneys. The following table outlines

key targeting strategies supported by recent research, which can be applied to an AKI-001 delivery system.

Strategy Mechanism Example Approach Key Outcome
Passive Leverages the increased Design nanoparticles Selective accumulation
Targeting permeability of the Glomerular with a hydrodynamic in injured kidneys and
(Size) Filtration Barrier (GFB) in diameter < 100 nm [3]. localization in renal
diseased states [3]. tubular epithelial cells
[3].
Active Uses ligands that bind to Conjugate nanocarriers  Enhanced specific
Targeting receptors upregulated on with anti-CD44 biodistribution to renal
(Ligands) injured kidney cells [3]. antibodies [3] or coat tubules, relieving
them with injured renal oxidative stress damage
cell membranes [4]. [3] [4].
Stimuli- The drug is released in Formulate Rapid drug release at
Responsive response to the unique nanoparticles that the renal target site,
Release microenvironment of the injured  disintegrate in the leading to a relief of AKI
kidney, such as high levels of acidic lesion [3].
Reactive Oxygen Species environment or use
(ROS) [3]. ROS-sensitive linkers
[3].
Improving Enhances the water solubility Encapsulate the drug in  Improved bioavailability
Drug and stability of poorly soluble polymeric nanoparticles  and prolonged drug
Properties drugs like many kinase (e.g., PLGA) or action, reducing the

inhibitors [3].

liposomes [3].

Proposed Experimental Workflow

required dosage and
potential off-target
effects [3].

The following diagram and protocol outline a logical workflow for the development and evaluation of a

renal-targeted AKI-001 delivery system.
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Diagram Title: AKI-001 Nanoformulation Development Workflow

Protocol 1: Preparation of a Targeted AKI-001 Nanocarrier

This protocol is adapted from methods used for similar renal-targeted agents [4].

¢ Objective: To prepare a stable, renal-targeted nanocarrier loaded with AKI-001.
e Materials:

(o]

[e]

[e]

o

[e]

[e]

AKI-001 (TargetMol, Cat No. T68332) [2]
PLGA (50:50) (e.g., RHAWN)

Ethyl acetate

Polyvinyl alcohol (PVA) solution (2% w/v)
Aqueous buffer (PBS, pH 7.4)
Sonication probe (e.g., 26W power)

e Method:

[e]

o

o

Dissolve 100 mg of PLGA in 5 mL of ethyl acetate.

Dissolve AKI-001 (e.g., 5-10 mg) in 1 mL of a suitable solvent (e.g., DMSQO) and then emulsify it
into the PLGA solution.

Pour the organic phase mixture gradually into 20 mL of a 2% PVA solution under vigorous
stirring to form a coarse emulsion.

Sonicate the emulsion using a probe sonicator on ice (e.g., 26W for 2-3 minutes, with pulse
cycles) to form a fine nanoemulsion.

Stir the nanoemulsion overnight at room temperature to allow the organic solvent to evaporate
and the nanoparticles to harden.

Centrifuge the nanoparticle suspension at high speed (e.g., 20,000 x g for 30 minutes) to
collect the pellet. Wash the pellet with water to remove residual PVA and free drug.
Re-suspend the final nanoparticle pellet in PBS or lyophilize for long-term storage.

e Characterization:

[e]

[e]

Particle Size and Zeta Potential: Use dynamic light scattering (DLS). Target a hydrodynamic
diameter of < 100 nm for renal targeting [3].

Drug Loading and Encapsulation Efficiency: Determine by HPLC-UV/Vis after dissolving a
known amount of nanopatrticles in acetonitrile. Calculate Encapsulation Efficiency (EE%) =
(Mass of drug in nanoparticles / Total mass of drug used) x 100.

Protocol 2: Evaluating Targeting and Efficacy in an AKI Model

e Objective: To assess the renal accumulation and therapeutic effect of the AKI-001 nanocarrier in a
murine model of AKI.
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¢ Animal Model: Mouse model of Ischemia-Reperfusion Injury (IRI)-induced AKI [3].
e Dosing Groups: (n=6-8 per group)
o Group 1: Sham operation + Vehicle

Group 2: IRI-AKI + Vehicle

Group 3: IRI-AKI + Free AKI-001 (equivalent dose)

Group 4: IRI-AKI + AKI-001 Nanocarrier (equivalent dose)

e Administration: Administer a single intravenous dose via the tail vein immediately after reperfusion.
For AKI-001, a previously reported oral dose of 5 mg/kg QD can be used as a reference for dose
conversion to IV [2].

¢ Biodistribution Analysis (48 hours post-dose):

o Euthanize animals and collect major organs (kidneys, liver, spleen, heart, lungs).
o Homogenize kidney tissue and extract AKI-001. Quantify drug concentration using LC-MS/MS.
o Calculate the Drug Targeting Index (DTI) = (AUCyjgney / AUC1asma)Nanocarrier / (AUCkidney /

[e]

o

o

AUCpIasma)Free Drug-
o Efficacy Endpoints (Day 3-5):
o Renal Function: Measure Serum Creatinine (Cr) and Blood Urea Nitrogen (BUN) levels using
commercial kits. Expect a significant reduction in the nanocarrier group compared to free drug
and vehicle groups [3].
o Histopathological Analysis: Score kidney sections (H&E staining) for tubular necrosis, cast
formation, and tubular dilation [3] [4].

Analytical Methods & Data Presentation

The table below summarizes the key analytical techniques required for characterizing the nanocarrier and

evaluating its biological performance.

Analysis Type Method Key Parameters to Measure
Physicochemical Dynamic Light Scattering (DLS)  Hydrodynamic diameter, Polydispersity
Characterization Index (PDI)

Zeta Potential Measurement Surface charge (mV)

Transmission Electron Nanoparticle morphology and size

Microscopy (TEM) confirmation [4]
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Analysis Type Method Key Parameters to Measure
UV-Vis Spectrophotometry / Drug loading capacity, encapsulation
HPLC efficiency, release kinetics [4]

In Vitro & In Vivo Cell-based Viability Assay (e.g.,  1Cgq in renal cell lines [2]

Evaluation CCK-8)
Fluorescence Imaging / Biodistribution and renal accumulation
Photoacoustic Imaging (if using a fluorescent probe like ICG) [4]
Clinical Chemistry Analyzers Serum Creatinine (Cr), Blood Urea

Nitrogen (BUN) [3] [4]

Histology & Tubular damage scores, inflammatory
Immunohistochemistry markers (e.g., TNF-a, MCP-1) [4]

Critical Considerations and Notes

¢ Ligand Conjugation: For active targeting (e.g., with an anti-CD44 antibody [3]), the conjugation
chemistry must be optimized to ensure ligand orientation and activity are preserved. This will require
additional characterization like SDS-PAGE or surface plasmon resonance.

¢ Stability: The physical and chemical stability of the formulated nanocarrier must be assessed under
storage conditions (4°C and -20°C) over several weeks.

o Safety: A preliminary toxicological assessment is crucial. This includes monitoring body weight, organ
weight, and serum markers of liver and kidney function in treated animals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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